Cas no 1153986-80-1 (3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one)

• Product Name: 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one
• CAS No: 1153986-80-1
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 5073266
• Update Time: 2025-06-14

3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one
• 3-chloro-1-(2-pyridin-3-ylpyrrolidin-1-yl)propan-1-one
• 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one

• Inchi： 1S/C12H15ClN2O/c13-6-5-12(16)15-8-2-4-11(15)10-3-1-7-14-9-10/h1,3,7,9,11H,2,4-6,8H2
• InChI Key： SBRAJDSPQSSUCU-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCCC1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 1.2
• Topological Polar Surface Area: 33.2

Additional information on 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one

Research Briefing on 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one (CAS: 1153986-80-1)

3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one (CAS: 1153986-80-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring a pyrrolidine ring linked to a pyridine moiety via a propanone bridge, has drawn attention for its potential to interact with various biological targets. Recent synthetic approaches have optimized the yield and purity of 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one, making it more accessible for further pharmacological evaluation. Key advancements include the use of catalytic asymmetric synthesis to achieve enantiomerically pure forms, which are critical for targeted drug development.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against specific enzyme systems and receptor targets. For instance, preliminary data suggest its potential as a modulator of kinase activity, which could be leveraged in oncology research. Additionally, its interaction with neurotransmitter receptors indicates possible applications in central nervous system (CNS) disorders. However, further validation is required to confirm these findings and explore its therapeutic window.

Recent patent filings and industry reports highlight the growing interest in 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one as a scaffold for drug development. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications such as inflammatory diseases and metabolic disorders. The compound's versatility and synthetic tractability make it a valuable asset in the design of next-generation small-molecule drugs.

Despite its potential, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one and its derivatives. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 3-Chloro-1-[2-(pyridin-3-yl)pyrrolidin-1-yl]propan-1-one represents a promising chemical entity with diverse applications in drug discovery. Continued research into its biological mechanisms and therapeutic potential will be essential to fully realize its value in the pharmaceutical landscape.